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Compound of Interest

Compound Name: Aldicarb sulfoxide

Cat. No.: B1666835

For Researchers, Scientists, and Drug Development Professionals

Product Information and Physical Properties

Aldicarb sulfoxide is the primary toxic metabolite of the carbamate pesticide Aldicarb.[1] As a
certified reference material (CRM), it is essential for the accurate quantification of this analyte
in environmental and food safety analysis, as well as in toxicological studies. Analytical
standards of Aldicarb sulfoxide are available for purchase from various suppliers, including
LGC Standards, Sigma-Aldrich (PESTANAL® and TraceCERT®), and CRM LABSTANDARD.

[2131[4]

This document provides detailed application notes and protocols for the use of Aldicarb
sulfoxide analytical standards in a laboratory setting.

Table 1: Physical and Chemical Properties of Aldicarb Sulfoxide
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Property Value Reference
CAS Number 1646-87-3

Molecular Formula C7H14N203S

Molecular Weight 206.26 g/mol

Appearance Neat (form varies)

> 95% to Certified Reference

Purity )
Material grade
Storage Temperature -20°C to 2-8°C
) Limited; refer to the certificate
Shelf Life

of analysis

Metabolic Pathway of Aldicarb

In biological systems, Aldicarb undergoes a two-step oxidation process. It is first oxidized to
Aldicarb sulfoxide, a more potent cholinesterase inhibitor. Subsequently, Aldicarb sulfoxide
is further oxidized to the more stable but still toxic Aldicarb sulfone. Understanding this pathway
is crucial for comprehensive toxicological assessment, as all three compounds are of interest.
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Caption: Metabolic pathway of Aldicarb to its primary metabolites.

Analytical Methods

The determination of Aldicarb sulfoxide residues is predominantly performed using liquid
chromatography coupled with tandem mass spectrometry (LC-MS/MS), which offers high
sensitivity and selectivity. Various sample preparation techniques can be employed depending
on the matrix.
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Sample Preparation: QUEChERS Protocol for Food

Matrices

The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely
adopted sample preparation technique for the analysis of pesticide residues in food.
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Caption: General workflow for the QUEChERS sample preparation method.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1666835?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Detailed Protocol (AOAC 2007.01 Method):

e Weigh 15 g of a homogenized sample into a 50 mL centrifuge tube.

e Add 15 mL of 1% acetic acid in acetonitrile.

e Add an appropriate amount of internal standard.

e Add the QUEChERS extraction salts (e.g., 6 g anhydrous MgSOa and 1.5 g NaCl).
e Shake vigorously for 1 minute.

o Centrifuge at >1500 rcf for 1 minute.

o Transfer the supernatant to a dispersive SPE (dSPE) tube containing a sorbent mixture (e.g.,
PSA, C18, and MgSOQa) tailored to the sample matrix.

» Shake for 30 seconds and centrifuge.

e The resulting supernatant is ready for LC-MS/MS analysis.

Sample Preparation: Solid-Phase Extraction (SPE) for
Water Samples

For agueous samples, solid-phase extraction (SPE) is a common and effective cleanup and
concentration method.

Detailed Protocol:

Condition an SPE cartridge (e.g., Oasis HLB) with methanol followed by ultrapure water.

Load the water sample onto the conditioned cartridge.

Wash the cartridge with ultrapure water to remove interferences.

Elute the analytes with an organic solvent such as acetonitrile or methanol.
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e The eluate can be concentrated and reconstituted in a suitable solvent for LC-MS/MS
analysis.

LC-MS/MS Analysis

Table 2: Example LC-MS/MS Parameters for Aldicarb Sulfoxide Analysis

Parameter Recommended Conditions Reference

C18 reverse-phase (e.g., 2.1 x
50 mm, 1.8 um)

Column

Mobile Phase A 0.1% Formic acid in water

) 0.1% Formic acid in
Mobile Phase B

acetonitrile
Flow Rate 0.4 mL/min
Injection Volume 5puL
Column Temperature 40°C

o Electrospray lonization (ESI),
lonization Mode .
Positive

Precursor lon (m/z) 207.1 ->
Product lon (m/z) 89.1

MRM Transition

Quantitative Data and Performance Characteristics

The following tables summarize typical performance data for the analysis of Aldicarb
sulfoxide in various matrices.

Table 3: Method Performance in Water Samples
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Recovery

Analyte Matrix LOD (pglL) LOQ (pglL) (%) RSD (%)
0

Aldicarb Surface

] 0.05 0.1 93.5-106 <20
Sulfoxide Water
Aldicarb Ground

) 0.05 0.1 103 - 107 <20
Sulfoxide Water
Aldicarb Drinking

) 0.05 0.1 91 -101 <20
Sulfoxide Water

Table 4. Method Performance in Biological Matrices (Whole Blood)

Linear Recovery at Recovery at
LOD LOQ
Analyte Range 0.25 pg/mL 2.50 pg/mL
(ng/imL) (ng/mL)
(ng/mL) (%) (%)
Aldicarb
] 0.10-5.0 0.020 0.10 92.1 96.4
Sulfoxide

Safety and Handling

Aldicarb sulfoxide is highly toxic and should be handled with extreme care in a laboratory

setting. Always refer to the Safety Data Sheet (SDS) provided by the supplier for complete

safety information.

o Hazard Classifications: Acute Toxicity 1 (Oral), Aquatic Acute 1.

o Personal Protective Equipment (PPE): Eyeshields, faceshields, gloves, and a suitable

respirator are mandatory.

e Handling: Use in a well-ventilated area, preferably a fume hood. Avoid inhalation, ingestion,

and contact with skin and eyes.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations for

hazardous materials.

© 2025 BenchChem. All rights reserved.

7/9

Tech Support


https://www.benchchem.com/product/b1666835?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Ordering Information

Aldicarb sulfoxide analytical standards can be purchased from the following suppliers. Please
refer to their websites for current pricing and availability.

e LGC Standards

Sigma-Aldrich (Merck)

CRM LABSTANDARD

HPC Standards

Analytical Standard Solutions (A2S)

For research use only. Not for use in diagnostic procedures. It is the responsibility of the user to
verify the suitability of this information for their specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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